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Compound of Interest |

Compound Name: PPTN Mesylate
CAS No.: 1160271-31-7
Cat. No.: B610177
. J

Product: PPTN Mesylate (High-affinity P2Y14 antagonist) Classification: Quinazoline derivative
| GPCR Antagonist Support Tier: Level 3 (Senior Application Scientist)[1]

Executive Summary & Compound Profile

User Advisory: You are likely working with a custom or specific salt form (Mesylate) of the
standard P2Y14 antagonist, PPTN (often supplied as Hydrochloride). While Mesylate salts are
engineered to improve solubility compared to free bases, the core pharmacophore of PPTN is
a highly hydrophobic quinazoline scaffold.

The Golden Rule: Treat PPTN Mesylate as a hydrophobic compound. It will dissolve readily in
organic solvents (DMSO) but will precipitate immediately if introduced directly into aqueous
buffers (PBS, media) without a stabilizing intermediate or co-solvent system.[1]

Physicochemical Reference Data (Based on
Pharmacophore)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b610177?utm_src=pdf-interest
https://www.benchchem.com/product/b610177?utm_src=pdf-body
https://www.caymanchem.com/product/36854/pptn-hydrochloride
https://www.benchchem.com/product/b610177?utm_src=pdf-body
https://www.caymanchem.com/product/36854/pptn-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Parameter Value | Characteristic Notes

Solubility > 50 mg/mL (approx.

Primary Solvent DMSO (Dimethyl Sulfoxide)

100 mM)

Moderate (~10-20 mg/mL).[1]
Secondary Solvent Ethanol

Less stable than DMSO.

Do not attempt to dissolve
Aqueous Solubility Negligible (< 0.1 mg/mL) powder directly in water/PBS.

[1]

PPTN HCl is ~512 g/mol .[1]
Molecular Weight Check your CoA PPTN Mesylate will be approx.
571.6 g/mol .[1]

Store in DMSO. Avoid
Storage (Stock) -20°C or -80°C repeated freeze-thaw cycles.
[1]

Troubleshooting Guides (Q&A Format)

Issue 1: "My compound precipitates immediately when |
add the DMSO stock to my cell culture media."

Diagnosis: This is "Solvent Shock." You are likely adding a high-concentration DMSO stock
(e.g., 100 mM) directly into a static volume of aqueous media. The local concentration of PPTN
exceeds its solubility limit before it can disperse, causing irreversible aggregation.

Solution: The "Step-Down" Dilution Protocol Do not jump from 100% DMSO to 0.1% DMSO in
one step for high concentrations.

e Prepare an Intermediate Stock: Dilute your primary stock (e.g., 10 mM) 10-fold into a
compatible solvent or a 1:1 mix of DMSO:PBS if the concentration allows, or simply use a
lower concentration DMSO stock.

o Agitation is Key: Never add the drug to a static tube. Vortex the media while slowly piping the
drug solution into the vortex vortex.
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o Warm the Media: Cold media decreases kinetic solubility. Ensure your media is at 37°C
before adding the drug.

Issue 2: "l need to dose mice/rats. Can | just use 5%
DMSO in Saline?"

Diagnosis: Unlikely to succeed. For hydrophobic quinazolines like PPTN, a simple
DMSO/Saline mixture often leads to precipitation in the syringe or the peritoneal cavity, leading
to poor bioavailability and inconsistent data.

Solution: The "Universal" Hydrophobic Vehicle Use a co-solvent system to encapsulate the
drug.

¢ Recommended Formulation:

o

10% DMSO (Solubilizer)[1][2][3]

[¢]

40% PEG300 or PEG400 (Stabilizen)[1]

[¢]

5% Tween 80 (Surfactant/Emulsifier)[1][2]

o

45% Saline (Diluent)[1][2]

¢ Mixing Order (Critical):
o Dissolve PPTN Mesylate powder completely in DMSO.
o Add PEG300 and vortex until clear.
o Add Tween 80 and vortex.

o Add Salinelast in small aliquots, vortexing continuously.

Issue 3: "The powder is sticking to the weigh boat or
looks static-charged.”

Diagnosis: PPTN salts can be hygroscopic and electrostatic.
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Solution:
e Do not weigh small amounts (< 1 mg) directly.[1]

 Instead, add a calculated volume of DMSO directly to the manufacturer's vial to create a
"Master Stock” (e.g., 10 mM or 50 mM).

o Calculate the volume based on the specific mass listed on the vial label (or Certificate of
Analysis), rather than re-weighing.

Visual Workflows
Figure 1: Optimal Solvation & Dilution Workflow

This flowchart illustrates the correct path from powder to assay, preventing common "crash-out"
events.
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PPTN Mesylate Powder
(Store -20°C)

Primary Stock
(100% DMSO, 10-50 mM)

Is Solution Clear?

No (Cloudy) Yes Yes

Sonicate (40°C bath)

. : s A al D
10-15 mins : . OSig
Stepwise Dilution equential Addition
Intermediate Dilution Complex Vehicle Prep

(Media/Buffer + 0.1% DMSO) (DMSO -> PEG -> Tween -> Saline)

Final Assay Readout

Click to download full resolution via product page

Caption: Step-by-step solvation logic. Note the requirement for sonication if cloudiness persists
and the divergence between in vitro (media dilution) and in vivo (complex vehicle) preparation.

[1]

Figure 2: Troubleshooting Logic Tree (Precipitation)

Use this decision tree if you observe precipitation during your experiment.
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Solution Stable
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Caption: Diagnostic logic for identifying the root cause of PPTN precipitation events.

Scientific Validation & Mechanisms
Why does PPTN precipitate?

PPTN is a competitive antagonist with a rigid chemical structure comprising a quinazoline core
and phenyl rings [1, 5]. This structure provides high affinity for the P2Y14 receptor (Kb = 434
pM) [2], but the lack of polar "handles" makes it thermodynamically unfavorable in water. The
Mesylate counter-ion aids in initial dissolution but dissociates in high-volume aqueous buffers,
leaving the hydrophobic parent molecule to aggregate.

Mechanism of Action Verification

To ensure your solubilized PPTN is active, you can validate it using a standard chemotaxis
assay. PPTN should inhibit UDP-glucose-induced chemotaxis in HL-60 cells with an IC50 of
approximately 1-4 nM [3, 4].[1] If you do not see inhibition, the compound may have
precipitated out of solution (lowering the effective concentration) or degraded due to improper
storage (DMSO stocks should be kept anhydrous).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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